Cas no 25402-06-6 (Cinerin I)

• Product Name: Cinerin I
• CAS No: 25402-06-6
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.43452
• CID: 268624
• PubChem ID: 5281547

Cinerin I Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,(1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• CINERIN I
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,(1S)-3-(2Z)-2-butenyl-2-meth...
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,(1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl est
• (1R,3R)-2,2-DiMethyl-3-(2-Methyl-1-propenyl)cy
• (1S)-3-[(2Z)-but-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• (Z)-(S)-3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid,2,2-dimethyl-3-(2-methyl-1-propenyl)-,(1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester,(1R,3R)
• 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopentanecarboxylate
• CHEBI:3706
• (Z)-(S)-3-(BUT-2-ENYL)-2-METHYL-4-OXOCYCLOPENT-2-ENYL (+)-TRANS-CHRYSANTHEMATE
• Cinerine I [ISO-French]
• 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid 3-(2-butyl)- 2-methyl-4-oxo-2-cyclopenten-1-yl-ester
• Cinerolone, chrysanthemummonocarboxylic acid ester
• DTXSID4041787
• CINERIN I [MI]
• EINECS 246-948-0
• Cinerin I [BSI:ISO]
• [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R, 3R)-2, 2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 3-(But-2-enyl)-2-methyl-4-oxocyclopent-2-enyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• 3-(2-Butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate (1R-(1alpha(S*(Z)),3beta))-
• SCHEMBL118717
• C09845
• cinerin-1
• CINERIN I [ISO]
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R-(1alpha(S*(Z)),3beta))-
• (1S)-3-(2Z)-2-BUTENYL-2-METHYL-4-OXO-2-CYCLOPENTEN-1-YL (1R,3R)-2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)CYCLOPROPANECARBOXYLATE
• 97-12-1
• Chrysanthemummonocarboxylic acid, cinerolone ester
• UNII-3LA34LQ1VC
• (1S)-3-[(2Z)-but-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• Q27106172
• Cinerin
• 25402-06-6
• 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• 3LA34LQ1VC
• Chrysanthemummonocarboxilic acid, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• HSDB 6837
• [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• [3-[(E)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• CINERIN 1
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ester with 2-(2-butenyl)-4-hydroxy-3-methyl-2-cyclopenten-1-one
• Cinerine I
• (1S)-3-((2Z)-but-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• DTXCID2021787
• 3-[2-Butenyl]-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate, (1R-(1.alpha.(S*(Z)),3.beta.))-
• (1R)-3-[(2Z)-BUT-2-EN-1-YL]-2-METHYL-4-OXOCYCLOPENT-2-EN-1-YL (1R,3R)-2,2-DIMETHYL-3-(2-METHYLPROP-1-EN-1-YL)CYCLOPROPANE-1-CARBOXYLATE
• Pyrethrin (cinerin I)
• 2,2Dimethyl3(2methyl1propenyl)cyclopropanecarboxylic acid 3(2butenyl) 2methyl4oxo2cyclopenten1ylester
• ((1S)-3-((Z)-but-2-enyl)-2-methyl-4-oxocyclopent-2-en-1-yl) (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• (1R)-3-((2Z)-but-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• FMTFEIJHMMQUJI-DFKXKMKHSA-N
• Pesticide Code: 069009
• 3-(2-Butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate, (1R-(1alpha(S*(Z)),3beta))-
• (1S)-3-((2Z)-But-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
• Cinerine I (ISO-French)
• (1S)-3-[(2Z)-But-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
• 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid 3-(2-butyl)-2-methyl-4-oxo-2-cyclopenten-1-yl-ester
• Chrysanthemummonocarboxilic acid, 3(2butenyl)2methyl4oxo2cyclopenten1yl ester
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, [1R-[1.alpha.[S*(Z)],3.beta.]]-
• (1R,3R)-2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid (1S)-3-(2Z)-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl-ester
• 3(2Butenyl)2methyl4oxo2cyclopenten1yl 2,2dimethyl3(2methyl1propenyl)cyclopropanecarboxylate (1R(1alpha(S*(Z)),3beta))

• InChIKey： FMTFEIJHMMQUJI-DFKXKMKHSA-N
• Inchi： InChI=1S/C20H28O3/c1-7-8-9-14-13(4)17(11-16(14)21)23-19(22)18-15(10-12(2)3)20(18,5)6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-/t15-,17+,18+/m1/s1
• SMILES： C/C=C\CC1C(=O)C[C@H](OC([C@@H]2[C@@H](/C=C(/C)\C)C2(C)C)=O)C=1C

Computed Properties

• Exact Mass: 316.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.39210
• PSA: 43.37000
• Refractive Index: nD20 1.5064
• Boiling Point: bp0.008 136-138°
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 173.0±28.8 °C
• Specific Rotation: D20 -22° (hexane)
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids